![molecular formula C11H19NO5 B6160034 (1S,3R,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylic acid CAS No. 952708-31-5](/img/no-structure.png)
(1S,3R,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylic acid
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Overview
Description
“(1S,3R,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylic acid” is a compound that contains a tert-butoxycarbonyl group . The tert-butyl group is known for its unique reactivity pattern and is used in various chemical transformations .
Synthesis Analysis
Tertiary butyl esters, such as the tert-butoxycarbonyl group in this compound, have been synthesized using flow microreactor systems . This method is efficient, versatile, and sustainable compared to batch processes .Molecular Structure Analysis
The molecular formula of this compound is C9H15NO4 . It contains a cyclopentane ring, which is a five-membered cyclic structure, and a tert-butoxycarbonyl group, which is a carbonyl group (C=O) attached to a tert-butyl group (C(CH3)3).Chemical Reactions Analysis
The tert-butyl group in this compound can elicit a unique reactivity pattern, which is highlighted by its use in various chemical transformations . It also has relevance in biosynthetic and biodegradation pathways .Physical And Chemical Properties Analysis
The molecular weight of this compound is 201.22 g/mol . Other physical and chemical properties are not specified in the available resources.Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (1S,3R,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylic acid involves the protection of the hydroxyl group, followed by the addition of the amino group, and then the removal of the protecting group.", "Starting Materials": [ "Cyclopentadiene", "Methacrolein", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Tert-butyl chloroformate", "Di-tert-butyl dicarbonate", "Triethylamine", "N,N-Dimethylformamide", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "1. Cyclopentadiene is reacted with methacrolein in the presence of sodium borohydride to form a diol intermediate.", "2. The diol intermediate is treated with hydrochloric acid to form the hydroxyl group.", "3. The hydroxyl group is protected with tert-butyl chloroformate to form a tert-butyl ester.", "4. The tert-butyl ester is then reacted with di-tert-butyl dicarbonate and triethylamine to form a tert-butyl carbonate.", "5. The tert-butyl carbonate is then reacted with the amino group in the presence of N,N-dimethylformamide to form the desired compound.", "6. The protecting group is removed with hydrochloric acid to yield (1S,3R,4S)-3-{[(tert-butoxy)carbonyl]amino}-4-hydroxycyclopentane-1-carboxylic acid.", "7. The compound is purified by recrystallization from ethyl acetate/methanol/water." ] } | |
952708-31-5 | |
Molecular Formula |
C11H19NO5 |
Molecular Weight |
245.3 |
Purity |
95 |
Origin of Product |
United States |
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